(3S)-1-{[(3-methoxyphenyl)thio]acetyl}-N,N-dimethylazepan-3-amine
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Overview
Description
(3S)-1-{[(3-methoxyphenyl)thio]acetyl}-N,N-dimethylazepan-3-amine, also known as MTDP, is a chemical compound that belongs to the family of thioacetamide derivatives. It has been synthesized and studied for its potential applications in scientific research.
Scientific Research Applications
Heterocyclic System Synthesis
The synthesis of heterocyclic systems is a significant application area. For instance, methyl and phenylmethyl derivatives have been utilized for preparing N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, among other heterocyclic compounds, demonstrating the utility of related chemical structures in generating complex organic molecules (Selič, Grdadolnik, & Stanovnik, 1997).
Fluorescent Protecting Groups
The development of fluorescent protecting groups for primary amines represents another application. Compounds such as 3-acetyl-4-hydroxycoumarin derivatives have been explored for their potential to serve as fluorescent markers, indicating the versatility of chemically similar entities in biochemistry and molecular biology (Kuo & Yang, 2008).
Organic Electronics
In the realm of materials science, specific organic compounds have been investigated for their electronic properties. For example, the use of amine-based fullerene derivatives in polymer solar cells highlights the role of nitrogen-containing organics in developing renewable energy technologies (Lv et al., 2014).
Antibacterial and Antifungal Materials
The modification of polymers with amine compounds for enhanced antibacterial and antifungal properties showcases the intersection of chemistry and medical applications. Radiation-induced poly vinyl alcohol/acrylic acid hydrogels modified with various amines have shown improved biological activity, indicating the potential of such materials in healthcare applications (Aly, Aly, & El-Mohdy, 2015).
High-Spin Organic Polymers
The creation of high-spin organic polymers using polyphenylenevinylene derivatives demonstrates the application of complex organic molecules in materials science, particularly in the context of magnetic materials and electronic devices (Kurata, Pu, & Nishide, 2007).
Mechanism of Action
Future Directions
properties
IUPAC Name |
1-[(3S)-3-(dimethylamino)azepan-1-yl]-2-(3-methoxyphenyl)sulfanylethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O2S/c1-18(2)14-7-4-5-10-19(12-14)17(20)13-22-16-9-6-8-15(11-16)21-3/h6,8-9,11,14H,4-5,7,10,12-13H2,1-3H3/t14-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWZGOGUXEZBVRN-AWEZNQCLSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CCCCN(C1)C(=O)CSC2=CC=CC(=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)[C@H]1CCCCN(C1)C(=O)CSC2=CC=CC(=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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